Cas no 1804893-63-7 (5-Cyano-2-difluoromethoxy-4-ethylbenzenesulfonyl chloride)

• Product Name: 5-Cyano-2-difluoromethoxy-4-ethylbenzenesulfonyl chloride
• CAS No: 1804893-63-7
• MF: C₁₀H₈ClF₂NO₃S
• MW: 295.690227508545
• CID: 5011340
• Update Time: 2025-05-19

5-Cyano-2-difluoromethoxy-4-ethylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-difluoromethoxy-4-ethylbenzenesulfonyl chloride

• Inchi： 1S/C10H8ClF2NO3S/c1-2-6-3-8(17-10(12)13)9(18(11,15)16)4-7(6)5-14/h3-4,10H,2H2,1H3
• InChI Key： JSOIEYKXVDBMJB-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C#N)C(=CC=1OC(F)F)CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 428
• XLogP3: 3.4
• Topological Polar Surface Area: 75.5

Additional information on 5-Cyano-2-difluoromethoxy-4-ethylbenzenesulfonyl chloride

5-Cyano-2-difluoromethoxy-4-ethylbenzenesulfonyl chloride: A Comprehensive Overview

The compound 5-Cyano-2-difluoromethoxy-4-ethylbenzenesulfonyl chloride (CAS No. 1804893-63-7) is a highly specialized chemical entity with significant applications in the fields of organic synthesis, pharmaceuticals, and agrochemicals. This compound is characterized by its unique structure, which includes a benzenesulfonyl chloride moiety substituted with cyano, difluoromethoxy, and ethyl groups at specific positions. The combination of these substituents imparts distinctive chemical properties, making it a valuable building block in modern chemical research.

Benzenesulfonyl chloride derivatives are widely recognized for their versatility in organic synthesis. The presence of the sulfonyl chloride group renders the compound highly reactive, enabling it to participate in various nucleophilic substitution reactions. This reactivity is particularly useful in the synthesis of sulfonamides, which are critical intermediates in drug discovery and development. Recent studies have highlighted the role of such compounds in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory conditions.

The cyano group attached to the benzene ring contributes to the compound's electronic properties, enhancing its reactivity and stability. Cyanation reactions have gained significant attention in recent years due to their ability to introduce functional groups that are essential for bioisosteric replacements in drug design. The difluoromethoxy group, on the other hand, introduces both electron-withdrawing and steric effects, which can modulate the compound's pharmacokinetic properties. This makes 5-Cyano-2-difluoromethoxy-4-ethylbenzenesulfonyl chloride a promising candidate for use in fine chemical synthesis.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. For instance, researchers have explored its application in the construction of heterocyclic frameworks, which are integral to many biologically active molecules. The ethyl group present in the structure provides additional flexibility, allowing for the formation of diverse stereochemical outcomes during synthesis. This has been particularly beneficial in the development of enantiomerically pure compounds, which are crucial for modern drug delivery systems.

In terms of industrial applications, 5-Cyano-2-difluoromethoxy-4-ethylbenzenesulfonyl chloride has found significant use as an intermediate in the production of agrochemicals. Its ability to undergo selective substitution reactions enables the synthesis of herbicides and insecticides with improved efficacy and reduced environmental impact. Moreover, its role as a precursor in the synthesis of advanced materials has been documented in several recent publications.

From a sustainability perspective, there has been growing interest in developing eco-friendly synthetic routes for this compound. Researchers have explored catalytic methods and green chemistry principles to minimize waste and reduce energy consumption during its production. These efforts align with global initiatives aimed at promoting sustainable chemical manufacturing practices.

In conclusion, 5-Cyano-2-difluoromethoxy-4-ethylbenzenesulfonyl chloride (CAS No. 1804893-63-7) stands as a testament to the ingenuity of modern chemical research. Its unique structure and reactivity make it an indispensable tool in organic synthesis, while its applications span across pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new possibilities for this compound, its role in advancing chemical innovation is expected to grow even further.